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Compound of Interest

Compound Name: N-Acetyl-D-Galactosamine

Cat. No.: B1582819

This guide provides essential safety and logistical information for the proper disposal of N-
Acetyl-D-Galactosamine (GalNAc), ensuring compliance with standard laboratory safety
protocols and environmental regulations. The following procedures are designed for
researchers, scientists, and drug development professionals handling this compound in a
laboratory setting.

Chemical and Physical Properties

N-Acetyl-D-Galactosamine is a white, solid amino sugar derivative of galactose.[1] While it is
not classified as a hazardous substance according to the Globally Harmonized System (GHS),
proper handling and disposal are crucial for maintaining a safe laboratory environment.[2][3]
Key physical and chemical properties are summarized below.
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Property Value

CAS Number 1811-31-0[2]

Molecular Formula C8H15N0O6[4]

Molar Mass 221.21 g/mol [1][4]
Appearance White solid/powder[5]

Melting Point 160-173 °C[1][5]

Solubility Soluble in water (50 mg/mL)[5]
Storage Temperature 2-8°C[5]

Disposal Protocol

The primary directive for the disposal of N-Acetyl-D-Galactosamine is to adhere to federal,
state, and local environmental control regulations.[6] As the substance is not classified as
hazardous, the disposal procedure is generally straightforward but must be conducted with

care.
Step-by-Step Disposal Procedure:
» Waste Collection:

o Collect waste N-Acetyl-D-Galactosamine, including contaminated consumables (e.qg.,
weigh boats, gloves, wipes), in a designated and clearly labeled waste container.

o The container should be suitable for solid chemical waste, sealable, and made of a non-
reactive material.

e Spill Management:

o In the event of a small spill, use appropriate tools to mechanically sweep up the solid
material.[2][6]

o Place the collected solid into a convenient and properly labeled waste disposal container.

[6]
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o After removing the solid, clean the contaminated surface by spreading water and wiping it
clean.[6]

o For large spills, use a shovel to transfer the material into a suitable waste container.[6]

» Final Disposal:

o Dispose of the sealed waste container through your institution's chemical waste
management program.

o Ensure that the disposal route complies with all applicable local, state, and federal
regulations.[6] Do not dispose of N-Acetyl-D-Galactosamine down the drain unless
permitted by local ordinances for non-hazardous materials.[3][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyl-D-Galactosamine.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.oxfordlabchem.com/msds/(A-00244-120)%20N-ACETYL%20D-GALACTOSAMINE.pdf
https://www.oxfordlabchem.com/msds/(A-00244-120)%20N-ACETYL%20D-GALACTOSAMINE.pdf
https://www.oxfordlabchem.com/msds/(A-00244-120)%20N-ACETYL%20D-GALACTOSAMINE.pdf
https://www.benchchem.com/product/b1582819?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/31728m.pdf
https://www.oxfordlabchem.com/msds/(A-00244-120)%20N-ACETYL%20D-GALACTOSAMINE.pdf
https://www.benchchem.com/product/b1582819?utm_src=pdf-body
https://www.benchchem.com/product/b1582819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: N-Acetyl-D-Galactosamine Waste Generated

Consult Safety Data Sheet (SDS) and institutional guidelines

Is it a spill?

Mechanically collect solid waste

A

Clean spill area with water

A A/

Collect in a labeled, sealed container

Is the waste classified as hazardous?

No (per GHS) ps (if mixed with hazardous material)

Dispose as non-hazardous chemical waste via institutional program Follow hazardous waste disposal protocols

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for N-Acetyl-D-Galactosamine disposal.
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Safety Precautions

While N-Acetyl-D-Galactosamine is not considered highly toxic, it is recommended to take
standard laboratory precautions.[6] May cause eye, skin, and respiratory tract irritation.[6]

o Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, gloves,
and a lab coat, when handling N-Acetyl-D-Galactosamine.

o Ventilation: Handle in a well-ventilated area to avoid inhaling dust particles.

o First Aid:

[¢]

In case of eye contact: Rinse cautiously with water for several minutes.[2]

o

In case of skin contact: Rinse skin with water/shower.[2]

If inhaled: Move to fresh air.

o

o

Need Custom Synthesis?

If ingested: Rinse mouth and seek medical attention if you feel unwell.[2]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of N-Acetyl-D-Galactosamine: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582819#n-acetyl-d-galactosamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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